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Compound of Interest

1,3,3-Trimethyl-2-
Compound Name:
methyleneindoline

Cat. No.: B094422

This technical guide provides an in-depth overview of Fischer's base (1,3,3-trimethyl-2-
methyleneindoline), a significant intermediate in the synthesis of various dyes. The following
sections detail its chemical identifiers and key physical constants, presented for researchers,
scientists, and professionals in drug development and chemical synthesis.

Chemical Identification and Physical Properties

Fischer's base is chemically known as 1,3,3-trimethyl-2-methyleneindoline. Its unique
structure makes it a valuable precursor in the production of cationic dyes.[1]

Table 1: Chemical Identifiers for Fischer's Base

Identifier Value

CAS Number 118-12-7[1][2]
2-Methylene-1,3,3-trimethylindoline, Fischer

Synonyms

base, NSC 66176[3]

Molecular Formula C12H15N[1]

Molecular Weight 173.25 g/mol , 173.3 g/mol [2]
EC Number 204-235-1

Beilstein Number 131162

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b094422?utm_src=pdf-interest
https://www.benchchem.com/product/b094422?utm_src=pdf-body
https://www.benchchem.com/product/b094422?utm_src=pdf-body
https://www.benchchem.com/product/b094422?utm_src=pdf-body
https://www.chembk.com/en/chem/Fischer%20Base
https://www.chembk.com/en/chem/Fischer%20Base
https://parchem.com/chemical-supplier-distributor/fischer-s-base-006974
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_3-Trimethyl-2-methyleneindoline
https://www.chembk.com/en/chem/Fischer%20Base
https://parchem.com/chemical-supplier-distributor/fischer-s-base-006974
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 2: Physical Constants of Fischer's Base

Physical Constant Value

Appearance Colorless to red liquid[1][2]

Melting Point -8 °C[1]

Boiling Point 106-110 °CJ[2] or 248 °C (lit.)[1]

Density / Specific Gravity 0.979 g/mL at 25 °C (lit.)[1] or 0.986 (20 °C)[2]
Refractive Index n20/D 1.577 (lit.)[1]

Flash Point 94 °C[2] or 215 °F[1]

Vapor Pressure 0.0249 mmHg at 25°CJ[1]

Water Solubility Negligible[1]

Methodology for Determination of Physical
Constants

While the provided data does not detail the specific experimental protocols used to determine
these physical constants, such properties are typically established using standardized
methodologies. These methods are designed to ensure reproducibility and accuracy. For
example:

e Melting and Boiling Points: Determined using capillary methods or distillation techniques

under controlled pressure.

» Density and Specific Gravity: Measured with pycnometers or digital density meters at

specified temperatures.

o Refractive Index: Assessed using a refractometer, typically at the sodium D-line (589 nm)

and a controlled temperature.

o Flash Point: Established using either open-cup or closed-cup flash-point testers according to

standard procedures.
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For rigorous laboratory work, it is recommended to consult official pharmacopeias or

standardized testing protocols such as those from ASTM International or the Organisation for

Economic Co-operation and Development (OECD) for detailed experimental procedures.

Logical Relationship of Fischer's Base Information

The following diagram illustrates the hierarchical relationship between the core compound, its

identifiers, and its measured physical properties.
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Caption: Hierarchical overview of Fischer's Base identifiers and physical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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